Cas no 2680535-80-0 (2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid
• CAS No: 2680535-80-0
• MF: C₅HCl₂F₂NO₂S
• MW: 248.034744977951
• MDL: MFCD34183642
• CID: 5666262
• PubChem ID: 165938405
• Update Time: 2025-10-22

2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680535-80-0
• EN300-27692750
• 2-(2,4-dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid
• 2-(2,4-Dichlorothiazol-5-yl)-2,2-difluoroacetic acid
• 2,4-Dichloro-α,α-difluoro-5-thiazoleacetic acid
• 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid

• MDL： MFCD34183642
• Inchi： 1S/C5HCl2F2NO2S/c6-2-1(13-4(7)10-2)5(8,9)3(11)12/h(H,11,12)
• InChI Key： ZKPVUYUDAALJPF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)(F)F)SC(=N1)Cl

Computed Properties

• Exact Mass: 246.9073112g/mol
• Monoisotopic Mass: 246.9073112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.834±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.8±52.0 °C(Predicted)
• pka: 0.59±0.10(Predicted)

Additional information on 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid

Introduction to 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic Acid (CAS No. 2680535-80-0)

2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid, identified by its CAS number 2680535-80-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic derivatives, featuring a thiazole core appended with functional groups that enhance its biological activity. The presence of both chloro and difluoro substituents on the molecule imparts unique electronic and steric properties, making it a promising candidate for various applications in medicinal chemistry.

The structural framework of 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid consists of a five-membered ring containing sulfur and nitrogen atoms, which is a common motif in biologically active molecules. The thiazole scaffold is known for its stability and ability to interact with biological targets such as enzymes and receptors. In this particular compound, the introduction of two chlorine atoms at the 2 and 4 positions enhances its reactivity and binding affinity, while the two fluorine atoms at the 2 positions contribute to metabolic stability and lipophilicity.

Recent advancements in drug discovery have highlighted the importance of thiazole derivatives due to their diverse pharmacological properties. Studies have demonstrated that compounds containing the thiazole moiety exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of substituents in 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid makes it an intriguing candidate for further exploration in these areas. For instance, modifications on the thiazole ring can lead to enhanced binding to specific biological targets, which is crucial for developing novel therapeutic agents.

The synthesis of 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine and fluorine atoms typically requires specialized reagents and catalysts to ensure high yield and purity. Researchers have been exploring greener synthetic routes to minimize environmental impact while maintaining efficiency. One such approach involves the use of photochemical methods or transition metal catalysis to facilitate selective functionalization of the thiazole core.

In terms of biological activity, preliminary studies on 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid have shown promising results in vitro. The compound has demonstrated interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. For example, its ability to modulate the activity of certain kinases has been observed in cell-based assays. These findings align with broader trends in medicinal chemistry where small molecules are designed to interfere with disease-causing pathways.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Fluorine substitution can significantly alter a molecule's pharmacokinetic properties, including its bioavailability and metabolic stability. In 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid, the presence of two fluorine atoms at the 2 position is likely responsible for its enhanced lipophilicity and resistance to degradation by metabolic enzymes. This characteristic makes it a valuable building block for drug design efforts aimed at improving oral bioavailability.

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